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Compound of Interest

Compound Name: 16,17-Dihydroheronamide C

Cat. No.: B15580785

Get Quote

16,17-Dihydroheronamide C was designed as a molecular probe to investigate the mode of

action of Heronamide C. Its synthesis and subsequent spectroscopic characterization have

been pivotal in understanding the structure-activity relationships within this class of

compounds.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) was employed to confirm the elemental

composition of 16,17-Dihydroheronamide C. The data obtained is consistent with the

predicted molecular formula, C₂₉H₄₁NO₃.

Parameter Value

Molecular Formula C₂₉H₄₁NO₃

Molecular Weight 451.64 g/mol

Ionization Mode Electrospray Ionization (ESI)

Calculated m/z [M+H]⁺: 452.3159

Found m/z [M+H]⁺: 452.3156
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Nuclear Magnetic Resonance (NMR) Data
The structural elucidation of 16,17-Dihydroheronamide C was accomplished through

extensive NMR spectroscopy. The ¹H and ¹³C NMR spectra were recorded in deuterated

chloroform (CDCl₃) at 500 MHz and 125 MHz, respectively.

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 6.18 dd 15.0, 9.5

3 5.75 d 15.0

4 6.07 dd 15.0, 6.0

5 5.62 dd 15.0, 8.0

6 2.45 m

7 4.01 d 9.5

8 3.85 d 9.5

9 5.48 br d 9.5

10 5.95 dd 15.0, 8.0

11 5.58 dd 15.0, 7.5

12 5.82 dd 15.0, 8.0

13 5.68 dd 15.0, 7.5

14 2.30 m

15 3.95 t 6.5

16 1.55 m

17 1.30 m

18 2.05 m

19 5.35 m

20 5.40 m

21 2.00 q 7.0

22 0.95 t 7.0

6-Me 1.05 d 7.0

14-Me 0.98 d 7.0
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NH 6.80 d 9.0

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

1 167.5

2 125.8

3 135.2

4 128.9

5 132.5

6 42.3

7 75.1

8 74.8

9 58.2

10 130.1

11 131.8

12 129.5

13 134.1

14 38.9

15 72.4

16 32.7

17 29.8

18 35.6

19 128.7

20 130.5

21 25.7

22 14.1

6-Me 18.2
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14-Me 19.5

Experimental Protocols
General
All reactions were carried out under an argon atmosphere with dry solvents under anhydrous

conditions, unless otherwise noted. Reagents were purchased at the highest commercial

quality and used without further purification.

Spectroscopic Analysis
NMR spectra were recorded on a Bruker AVANCE 500 spectrometer. Chemical shifts are

reported in parts per million (ppm) and referenced to the residual solvent signals (CDCl₃: δH =

7.26 ppm, δC = 77.16 ppm). High-resolution mass spectra (HRMS) were recorded on a

Thermo Fisher Scientific Exactive Plus Orbitrap mass spectrometer using electrospray

ionization (ESI).

Synthesis and Analysis Workflow
The following diagram illustrates the general workflow from the synthesis of 16,17-
Dihydroheronamide C to its spectroscopic analysis and data interpretation.
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Caption: Workflow for the synthesis and spectroscopic characterization of 16,17-
Dihydroheronamide C.

To cite this document: BenchChem. [Spectroscopic Data Analysis of 16,17-
Dihydroheronamide C]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580785/docs#spectroscopic-data-analysis-of-16-
17-dihydroheronamide-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15580785/docs?utm_src=pdf-body#spectroscopic-data-analysis-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs?utm_src=pdf-body#spectroscopic-data-analysis-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs#spectroscopic-data-analysis-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs#spectroscopic-data-analysis-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs#spectroscopic-data-analysis-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785/docs#spectroscopic-data-analysis-of-16-17-dihydroheronamide-c
https://www.benchchem.com/product/b15580785?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

